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Compound of Interest

Compound Name: Gaba-IN-1

Cat. No.: B12381740

Important Note: A thorough search for "Gaba-IN-1" did not yield any specific publicly available
information on a compound with this designation. It is possible that this is a novel, internal, or
less-documented compound. Therefore, to fulfill the request for detailed application notes and
protocols for a GABAergic modulator, this document will focus on a well-characterized and
widely used compound that modulates the GABA system: Vigabatrin (y-vinyl-GABA). Vigabatrin
is an irreversible inhibitor of GABA transaminase (GABA-T), the primary enzyme responsible
for the degradation of GABA. By inhibiting GABA-T, Vigabatrin increases the concentration of
GABA in the brain, thereby enhancing inhibitory neurotransmission. The following information
on Vigabatrin is provided as a representative example of the application of a GABAergic
modulator in neuroscience research.

Introduction to Vigabatrin

Vigabatrin is an anticonvulsant medication used in the treatment of epilepsy. Its mechanism of
action is the irreversible inhibition of GABA-T, leading to a significant increase in GABA levels in
the brain.[1] This makes it a valuable tool for neuroscience research aimed at understanding
the role of the GABAergic system in various physiological and pathological processes.

Chemical Properties:
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Property Value

IUPAC Name (4R)-4-aminohex-5-enoic acid
Molecular Formula CeH11NO:2

Molecular Weight 129.16 g/mol

CAS Number 60643-86-9

Mechanism of Action

Vigabatrin acts as a "suicide" inhibitor of GABA-T. It binds to the enzyme and is converted into
a reactive intermediate that permanently inactivates the enzyme. This leads to a sustained
increase in GABA concentrations in the brain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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